Cas no 76033-78-8 (1-Piperazinecarbothioamide,N,N,4-trimethyl-)

• Product Name: 1-Piperazinecarbothioamide,N,N,4-trimethyl-
• CAS No: 76033-78-8
• MF: C₈H₁₇N₃S
• MW: 187.305680036545
• CID: 560851
• PubChem ID: 20574633
• Update Time: 2025-04-19

1-Piperazinecarbothioamide,N,N,4-trimethyl- Chemical and Physical Properties

Names and Identifiers

• 1-Piperazinecarbothioamide,N,N,4-trimethyl-
• 1-Piperazinecarbothioamide,N,N,4-trimethyl-(9CI)
• N-(1-METHYLETHYL)PIPERAZINE-1-CARBOTHIOAMIDE
• N,N,4-trimethylpiperazine-1-carbothioamide
• DTXSID40608887
• SCHEMBL11343940
• 76033-78-8

• Inchi： 1S/C8H17N3S/c1-9(2)8(12)11-6-4-10(3)5-7-11/h4-7H2,1-3H3
• InChI Key： HIOSKZYJXVXCRK-UHFFFAOYSA-N
• SMILES： S=C(N(C)C)N1CCN(C)CC1

Computed Properties

• Exact Mass: 187.11451
• Monoisotopic Mass: 187.11431873g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 41.8Ų

Experimental Properties

• PSA: 9.72